3-[(3-bromophenyl)methyl]-7-(prop-2-yn-1-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine

• IUPAC Name: 3-[(3-bromophenyl)methyl]-7-prop-2-ynyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C15H15BrN4/c1-2-6-19-7-8-20-14(17-18-15(20)11-19)10-12-4-3-5-13(16)9-12/h1,3-5,9H,6-8,10-11H2
• InChI Key: IABCSKOUNULGDR-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN2C(=NN=C2CC3=CC(=CC=C3)Br)C1
• Molecular Formula: C15H15BrN4
• Molecular Weight: 331.21 g/mol

Description

The compound “3-[(3-bromophenyl)methyl]-7-(prop-2-yn-1-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine” is a complex organic molecule. It contains a triazolopyrazine core, which is a type of heterocyclic compound (compounds that contain atoms of at least two different elements as members of its rings). This core is substituted with a bromophenyl group, a propargyl group, and a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromophenyl and propargyl groups suggests that this compound could have interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the bromine atom in the bromophenyl group could potentially be replaced in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase its molecular weight and potentially its boiling and melting points.

Future Directions

The study of new triazolopyrazine derivatives is an active area of research, with potential applications in medicinal chemistry and material science. Further studies could explore the synthesis, characterization, and potential uses of this compound.